Cas no 161871-65-4 (1-(3-Nitropyridin-4-yl)ethanone)

• Product Name: 1-(3-Nitropyridin-4-yl)ethanone
• CAS No: 161871-65-4
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• MDL: MFCD03411728
• CID: 109838
• PubChem ID: 2762512
• Update Time: 2025-11-02

1-(3-Nitropyridin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-NITRO-4-PYRIDINYL)-ETHANONE
• 1-(3-Nitropyridin-4-yl)ethanone
• Ethanone,1-(3-nitro-4-pyridinyl)-
• 4-Acetyl-3-nitropyridine
• 4-acetyl-5-nitropyridine
• TPC-PY013
• 1-(3-nitropyridin-4-yl)ethan-1-one
• Ethanone, 1-(3-nitro-4-pyridinyl)- (9CI)
• 1-(3-nitro-4-pyridinyl)ethanone
• 3-Nitro-4-acetylpyridine
• 1-(3-Nitro-pyridin-4-yl)-ethanone
• FCH1121795
• AB0073334
• AX8050693
• Y1424
• A810300
• AKOS015891657
• Ethanone, 1-(3-nitro-4-pyridinyl)-
• MFCD03411728
• CS-0186244
• SCHEMBL12672297
• FT-0605636
• DTXSID20376279
• AS-35525
• 161871-65-4
• J-009869
• DB-004671

• MDL： MFCD03411728
• Inchi： 1S/C7H6N2O3/c1-5(10)6-2-3-8-4-7(6)9(11)12/h2-4H,1H3
• InChI Key： WJBPEUKZXRFJDM-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CN=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 166.03800
• Monoisotopic Mass: 166.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8
• XLogP3: 0.4

Experimental Properties

• PSA: 75.78000
• LogP: 1.71560

Additional information on 1-(3-Nitropyridin-4-yl)ethanone

Professional Introduction to 1-(3-Nitropyridin-4-yl)ethanone (CAS No. 161871-65-4)

1-(3-Nitropyridin-4-yl)ethanone, a compound with the chemical formula C₈H₇N₂O₂, is a significant molecule in the field of pharmaceutical and chemical research. This compound, identified by its CAS number CAS No. 161871-65-4, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both a nitro group and a pyridine ring in its structure makes it a versatile intermediate for synthesizing various pharmacologically active agents.

The nitro group and the pyridine ring are key functional elements that contribute to the reactivity and biological activity of 1-(3-Nitropyridin-4-yl)ethanone. The nitro group, known for its ability to participate in redox reactions, can be reduced to an amine, which is a common transformation in drug development. On the other hand, the pyridine ring is a heterocyclic aromatic structure that is widely found in many bioactive compounds, including antiviral, antibacterial, and anticancer agents.

In recent years, there has been a growing interest in developing novel compounds that incorporate pyridine derivatives due to their favorable pharmacokinetic properties and biological activity. 1-(3-Nitropyridin-4-yl)ethanone has been studied as a potential precursor in the synthesis of various therapeutic agents. For instance, it has been explored in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound’s ability to act as a scaffold for drug design has made it a valuable asset in medicinal chemistry.

One of the most notable applications of 1-(3-Nitropyridin-4-yl)ethanone is its use in the synthesis of neuroprotective agents. The nitro group on the pyridine ring can be further functionalized to produce molecules that interact with specific neurotransmitter receptors. This has led to research into its potential as a treatment for neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The compound’s ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development.

The chemical synthesis of 1-(3-Nitropyridin-4-yl)ethanone involves several well-established organic reactions. A common synthetic route includes the condensation of acetophenone with 3-nitropyrrole under acidic conditions. This reaction yields the desired product through a series of nucleophilic additions and eliminations. The synthesis can be optimized for higher yields by controlling reaction conditions such as temperature, solvent choice, and catalyst selection.

In terms of analytical characterization, 1-(3-Nitropyridin-4-yl)ethanone can be identified using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound. High-performance liquid chromatography (HPLC) is often used for purification and quantification purposes.

The pharmacological profile of 1-(3-Nitropyridin-4-yl)ethanone has been extensively studied in vitro and in vivo. Preliminary studies have shown that it exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, it has demonstrated interactions with enzymes involved in inflammation pathways, making it a candidate for anti-inflammatory drug development.

The safety profile of 1-(3-Nitropyridin-4-yl)ethanone is another critical aspect that has been evaluated during its development. Acute toxicity studies have indicated that the compound is relatively safe at moderate doses but may cause mild irritation at higher concentrations. Further studies are ongoing to determine its long-term effects and potential side effects.

The industrial application of 1-(3-Nitropyridin-4-yl)ethanone is limited due to its current status as a research chemical rather than a commercial product. However, its potential as a building block for more complex molecules makes it valuable for academic and pharmaceutical research institutions. Companies specializing in fine chemicals may also find it useful for developing custom synthetic routes tailored to specific research needs.

Future directions in the study of 1-(3-Nitropyridin-4-yl)ethanone include exploring its derivatives to enhance its pharmacological activity and reduce potential side effects. By modifying the nitro group or introducing additional functional groups into the pyridine ring, researchers aim to develop more effective therapeutic agents with improved pharmacokinetic properties.

In conclusion, 1-(3-Nitropyridin-4-yl)ethanone (CAS No. 161871-65-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing various bioactive molecules. Ongoing studies continue to uncover new applications for this compound, particularly in neuroprotective and anticancer therapies.